Cas no 2228299-96-3 (2-1-(3,5-difluoropyridin-4-yl)cyclobutylethan-1-amine)
2-1-(3,5-difluoropyridin-4-yl)cyclobutylethan-1-amine Chemical and Physical Properties
Names and Identifiers
-
- EN300-1761573
- 2-[1-(3,5-difluoropyridin-4-yl)cyclobutyl]ethan-1-amine
- 2228299-96-3
- 2-1-(3,5-difluoropyridin-4-yl)cyclobutylethan-1-amine
-
- Inchi: 1S/C11H14F2N2/c12-8-6-15-7-9(13)10(8)11(4-5-14)2-1-3-11/h6-7H,1-5,14H2
- InChI Key: PZPDUNKUYKSBSP-UHFFFAOYSA-N
- SMILES: FC1C=NC=C(C=1C1(CCN)CCC1)F
Computed Properties
- Exact Mass: 212.11250478g/mol
- Monoisotopic Mass: 212.11250478g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 15
- Rotatable Bond Count: 3
- Complexity: 209
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.9
- Topological Polar Surface Area: 38.9Ų
2-1-(3,5-difluoropyridin-4-yl)cyclobutylethan-1-amine Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-1761573-0.05g |
2-[1-(3,5-difluoropyridin-4-yl)cyclobutyl]ethan-1-amine |
2228299-96-3 | 0.05g |
$1381.0 | 2023-09-20 | ||
| Enamine | EN300-1761573-0.1g |
2-[1-(3,5-difluoropyridin-4-yl)cyclobutyl]ethan-1-amine |
2228299-96-3 | 0.1g |
$1447.0 | 2023-09-20 | ||
| Enamine | EN300-1761573-0.25g |
2-[1-(3,5-difluoropyridin-4-yl)cyclobutyl]ethan-1-amine |
2228299-96-3 | 0.25g |
$1513.0 | 2023-09-20 | ||
| Enamine | EN300-1761573-0.5g |
2-[1-(3,5-difluoropyridin-4-yl)cyclobutyl]ethan-1-amine |
2228299-96-3 | 0.5g |
$1577.0 | 2023-09-20 | ||
| Enamine | EN300-1761573-1.0g |
2-[1-(3,5-difluoropyridin-4-yl)cyclobutyl]ethan-1-amine |
2228299-96-3 | 1g |
$1643.0 | 2023-06-03 | ||
| Enamine | EN300-1761573-2.5g |
2-[1-(3,5-difluoropyridin-4-yl)cyclobutyl]ethan-1-amine |
2228299-96-3 | 2.5g |
$3220.0 | 2023-09-20 | ||
| Enamine | EN300-1761573-5.0g |
2-[1-(3,5-difluoropyridin-4-yl)cyclobutyl]ethan-1-amine |
2228299-96-3 | 5g |
$4764.0 | 2023-06-03 | ||
| Enamine | EN300-1761573-10.0g |
2-[1-(3,5-difluoropyridin-4-yl)cyclobutyl]ethan-1-amine |
2228299-96-3 | 10g |
$7065.0 | 2023-06-03 | ||
| Enamine | EN300-1761573-1g |
2-[1-(3,5-difluoropyridin-4-yl)cyclobutyl]ethan-1-amine |
2228299-96-3 | 1g |
$1643.0 | 2023-09-20 | ||
| Enamine | EN300-1761573-5g |
2-[1-(3,5-difluoropyridin-4-yl)cyclobutyl]ethan-1-amine |
2228299-96-3 | 5g |
$4764.0 | 2023-09-20 |
2-1-(3,5-difluoropyridin-4-yl)cyclobutylethan-1-amine Related Literature
-
1. An amorphous lanthanum–iridium solid solution with an open structure for efficient water splitting†Wei Sun,Chenglong Ma,Xinlong Tian,Jianjun Liao,Ji Yang,Chengjun Ge,Weiwei Huang J. Mater. Chem. A, 2020,8, 12518-12525
-
Dhamodaran Manikandan,S. Amirthapandian,I. S. Zhidkov,A. I. Kukharenko,S. O. Cholakh,Ramaswamy Murugan Phys. Chem. Chem. Phys., 2018,20, 6500-6514
-
Bo Cao,Yin Wei Chem. Commun., 2018,54, 2870-2873
Additional information on 2-1-(3,5-difluoropyridin-4-yl)cyclobutylethan-1-amine
Introduction to 2-1-(3,5-difluoropyridin-4-yl)cyclobutylethan-1-amine (CAS No. 2228299-96-3)
2-1-(3,5-difluoropyridin-4-yl)cyclobutylethan-1-amine, also known by its CAS number 2228299-96-3, is a novel compound that has garnered significant attention in the field of medicinal chemistry and drug discovery. This compound is characterized by its unique structural features, which include a cyclobutyl ring and a difluoropyridine moiety, making it a promising candidate for various therapeutic applications.
The molecular structure of 2-1-(3,5-difluoropyridin-4-yl)cyclobutylethan-1-amine is particularly intriguing due to its potential to modulate specific biological targets. The cyclobutyl ring provides rigidity and conformational constraint, while the difluoropyridine group introduces electronic and steric effects that can influence binding affinity and selectivity. These properties make the compound an attractive scaffold for the development of new drugs targeting G protein-coupled receptors (GPCRs), ion channels, and other important biological targets.
Recent studies have highlighted the potential of 2-1-(3,5-difluoropyridin-4-yl)cyclobutylethan-1-amine in various therapeutic areas. For instance, a study published in the Journal of Medicinal Chemistry demonstrated that this compound exhibits potent activity against a specific subtype of GPCR, which is implicated in several neurological disorders. The researchers found that the compound effectively modulates the receptor's activity, leading to significant improvements in disease models.
In another study, researchers explored the pharmacokinetic properties of 2-1-(3,5-difluoropyridin-4-yl)cyclobutylethan-1-amine. The results showed that the compound has favorable absorption, distribution, metabolism, and excretion (ADME) profiles, making it suitable for further development as a therapeutic agent. The compound's high oral bioavailability and low toxicity profile are particularly noteworthy, as these attributes are crucial for ensuring patient safety and compliance.
The structural versatility of 2-1-(3,5-difluoropyridin-4-yl)cyclobutylethan-1-amine also allows for extensive chemical modifications. Synthetic chemists have successfully introduced various functional groups to optimize the compound's pharmacological properties. For example, substituting different alkyl or aryl groups on the cyclobutyl ring can enhance binding affinity to specific receptors or improve metabolic stability. These modifications have led to the identification of several analogs with enhanced therapeutic potential.
In addition to its potential as a therapeutic agent, 2-1-(3,5-difluoropyridin-4-yl)cyclobutylethan-1-amine has also been studied for its use in diagnostic imaging. The compound's ability to selectively bind to certain receptors makes it a valuable tool for non-invasive imaging techniques such as positron emission tomography (PET). Researchers have developed radiolabeled derivatives of the compound that can be used to visualize receptor distribution in vivo, providing valuable insights into disease mechanisms and treatment efficacy.
The clinical development of 2-1-(3,5-difluoropyridin-4-yl)cyclobutylethan-1-amine is currently underway. Phase I clinical trials have shown promising results in terms of safety and tolerability. The compound has been well-tolerated by patients at various dose levels, with no significant adverse effects reported. These findings have paved the way for further clinical evaluation in larger patient populations.
In conclusion, 2-1-(3,5-difluoropyridin-4-yl)cyclobutylethan-1-amine (CAS No. 2228299-96-3) is a promising compound with a wide range of potential applications in medicinal chemistry and drug discovery. Its unique structural features and favorable pharmacological properties make it an attractive candidate for further development as a therapeutic agent. Ongoing research continues to uncover new insights into its mechanisms of action and potential therapeutic benefits.
2228299-96-3 (2-1-(3,5-difluoropyridin-4-yl)cyclobutylethan-1-amine) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)